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Compound of Interest

Compound Name:
4-Chloro-2-(trifluoromethyl)benzyl

bromide

Cat. No.: B1335949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of 4-
Chloro-2-(trifluoromethyl)benzyl bromide. Despite a comprehensive search for quantitative

solubility data, specific experimental values in various solvents were not available in the public

domain at the time of this report. The following sections detail the known physical and chemical

characteristics of this compound.

Physicochemical Properties
While specific solubility data is not available, a collection of general physical and chemical

properties has been compiled from various sources. These properties are essential for

handling, storage, and theoretical modeling of the compound.
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Property Value Source

Molecular Formula C8H5BrClF3 [1]

Molecular Weight 273.48 g/mol [1]

Physical Form Solid [1]

Boiling Point (Predicted) 214.0 ± 35.0 °C [2]

Density (Predicted) 1.663 ± 0.06 g/cm³ [2]

Refractive Index (Predicted) 1.5200 [2]

SMILES String
ClC1=CC(C(F)

(F)F)=C(CBr)C=C1

InChI Key
LFFCKOROEHFKQA-
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Experimental Protocols
A thorough literature search did not yield specific, detailed experimental protocols for

determining the solubility of 4-Chloro-2-(trifluoromethyl)benzyl bromide. General methods

for solubility assessment, such as the shake-flask method or potentiometric titration, would be

applicable but have not been published specifically for this compound.

Logical Relationships of Physicochemical
Properties
The following diagram illustrates the relationship between the fundamental properties of 4-
Chloro-2-(trifluoromethyl)benzyl bromide and their influence on its predicted characteristics.
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Physicochemical Property Relationships
Molecular Formula
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Physicochemical Property Relationships

Disclaimer: The boiling point, density, and refractive index are predicted values and have not

been experimentally verified in the available literature. Further experimental investigation is

required to determine the precise solubility of 4-Chloro-2-(trifluoromethyl)benzyl bromide in

various solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1335949#4-chloro-2-trifluoromethyl-benzyl-bromide-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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